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Compound of Interest

Compound Name: JH-XI-10-02

Cat. No.: B8117260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of JH-
XI-10-02, a potent and selective proteolysis-targeting chimera (PROTAC) designed to degrade

Cyclin-Dependent Kinase 8 (CDK8). Adherence to these guidelines is crucial for ensuring the

accuracy and reproducibility of experimental results.

Introduction
JH-XI-10-02 is a bivalent molecule that functions as a CDK8 degrader.[1][2][3] It operates by

simultaneously binding to CDK8 and the E3 ubiquitin ligase Cereblon (CRBN), thereby

inducing the ubiquitination and subsequent proteasomal degradation of CDK8.[4][5][6] This

targeted protein degradation mechanism makes JH-XI-10-02 a valuable tool for studying the

roles of CDK8 in various signaling pathways and its potential as a therapeutic target. CDK8 is

known to be involved in pathways such as the Wnt-β-catenin, TGF-β, and p53 signaling

pathways.[5][6]

Chemical Properties and Solubility
A summary of the key chemical properties of JH-XI-10-02 is presented in the table below. This

information is essential for accurate stock solution preparation and handling.
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Property Value Reference(s)

Molecular Weight ~920.14 g/mol [1][2]

Formula C₅₃H₆₉N₅O₉ [1][2]

CAS Number 2209085-22-1 [1][2]

Appearance Solid powder [1][7]

Solubility (DMSO)
Up to 100 mg/mL (with

sonication)
[1][2]

Purity ≥98% (HPLC)

Experimental Protocols
Materials and Equipment

JH-XI-10-02 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath

Stock Solution Preparation Workflow
The following diagram illustrates the general workflow for preparing a JH-XI-10-02 stock

solution.
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Preparation

Storage

Weigh JH-XI-10-02 Powder

Add Anhydrous DMSO

Calculate Volume

Dissolve Completely
(Vortex & Sonicate)

Aliquot into Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for JH-XI-10-02 stock solution preparation.

Detailed Protocol for a 10 mM Stock Solution
Calculation:

To prepare a 10 mM stock solution, first determine the required mass of JH-XI-10-02 and

the volume of DMSO.

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight (

g/mol ) / 1000
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For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 920.14 g/mol / 1000 = 9.20 mg

Weighing:

Carefully weigh out the calculated mass of JH-XI-10-02 powder using a calibrated

analytical balance. It is recommended to do this in a chemical fume hood.

Dissolution:

Transfer the weighed powder to a sterile microcentrifuge tube or vial.

Add the calculated volume of anhydrous DMSO to the tube.

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, sonicate the solution in an ultrasonic bath for 5-10

minutes.[1][2] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1][2]

Stock Solution Dilution Table
The following table provides quick calculations for preparing common stock solution

concentrations.
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Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.92 mg 4.60 mg 9.20 mg

5 mM 4.60 mg 23.00 mg 46.01 mg

10 mM 9.20 mg 46.01 mg 92.01 mg

50 mM 46.01 mg 230.04 mg 460.08 mg

Mechanism of Action: CDK8 Degradation
JH-XI-10-02 induces the degradation of CDK8 through the ubiquitin-proteasome system. The

diagram below illustrates this signaling pathway.
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Caption: Mechanism of JH-XI-10-02-induced CDK8 degradation.

Stability and Storage
Proper storage is critical to maintain the activity of JH-XI-10-02.

Solid Form: Store the lyophilized powder at -20°C, desiccated. In this form, the chemical is

stable for up to 3 years.[1][8]
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In Solvent:

For short-term storage, aliquots can be kept at -20°C for up to 1 month.[1][2]

For long-term storage, it is recommended to store aliquots at -80°C for up to 6 months.[2]

Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles as this can lead to a loss of potency.

[8]

Safety Precautions
JH-XI-10-02 is for research use only and should not be used in humans.[7]

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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